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Compound of Interest

Compound Name: Ethyl Propargylate-13C3

Cat. No.: B569361 Get Quote

Essential Safety and Handling Guide for Ethyl
Propargylate-13C3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Ethyl Propargylate-13C3. The following procedures

are designed to ensure the safe handling, use, and disposal of this compound, minimizing risk

and promoting a secure laboratory environment. The information provided is based on the

safety data for the structurally analogous compound, Ethyl Propargylate. Isotopic labeling with

¹³C is not expected to alter the chemical's primary hazards.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl Propargylate is a highly flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[1] Therefore, strict adherence to PPE

protocols is mandatory.

Recommended Personal Protective Equipment:
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Body Part Equipment Specification

Eyes/Face
Safety Goggles and/or Face

Shield

Chemical splash goggles

meeting ANSI Z.87.1 or

European Standard EN166 are

required. A face shield should

be worn over safety glasses

when there is a risk of

splashing or a highly

exothermic reaction.[3][4]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5] Always

inspect gloves for integrity

before use and change them

immediately if contact with the

chemical occurs.[4]

Body Protective Clothing

A flame-retardant and

antistatic lab coat should be

worn and fully buttoned to

cover as much skin as

possible.[1][4] Long pants and

closed-toe, closed-heel shoes

are required.[4] Polyester or

acrylic clothing should be

avoided.[4]

Respiratory Respirator

Work should be conducted in a

well-ventilated area, such as a

chemical fume hood.[3] If

ventilation is inadequate or

exposure limits are exceeded,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[3]

Operational Plan: Step-by-Step Handling Procedure
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This section outlines the procedural workflow for safely handling Ethyl Propargylate-13C3
from receipt to use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[1][2][6]

Keep the container tightly closed.[1][2] The recommended storage temperature can be found

on the product label.[1]

Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

2. Preparation and Use:

All handling of Ethyl Propargylate-13C3 must be conducted in a properly functioning

chemical fume hood.[3]

Ensure that a safety shower and eyewash station are readily accessible.[3]

Use only non-sparking tools and explosion-proof electrical equipment.[1][3]

Avoid breathing vapors or mists.[1][2]

Wash hands thoroughly after handling.[1][2]

3. Experimental Workflow Diagram:
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Safe Handling Workflow for Ethyl Propargylate-13C3
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Caption: Workflow for handling Ethyl Propargylate-13C3.
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Disposal Plan
Proper disposal of Ethyl Propargylate-13C3 and any contaminated materials is critical to

ensure environmental safety and regulatory compliance.

Waste Collection:

All waste materials, including unused product, contaminated consumables (e.g., gloves,

pipette tips), and empty containers, must be collected in a designated and clearly labeled

hazardous waste container.[1]

Do not mix this waste with other waste streams.[2]

Handle uncleaned containers as you would the product itself.[2]

Disposal Procedure:

Dispose of the hazardous waste through an approved waste disposal plant.[1][2][3]

Follow all national and local regulations for hazardous waste disposal.[2]

Should the product be released into the environment, prevent it from entering drains.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Ethyl Propargylate.

Property Value Reference

Boiling Point 99 °C (210 °F) [1]

Melting Point -73 °C (-99 °F) [1]

Density 0.888 g/cm³ at 25 °C (77 °F) [1]

Flash Point
Highly flammable liquid and

vapor
[1]

Log Pow (n-octanol/water) 1.31 at 22.1 °C (71.8 °F) [1]
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Emergency Procedures
In Case of a Spill:

Evacuate the area and ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

For non-emergency personnel, avoid substance contact and breathing vapors.[1]

For emergency responders, wear appropriate personal protective equipment.[1]

Contain the spill using an inert absorbent material (e.g., Chemizorb®) and collect it for

disposal.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air.[2]

In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with water/shower.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice.[1][2]

If Swallowed: Immediately make the victim drink water (two glasses at most) and consult a

physician.[1][2]

This guide is intended to provide essential safety information. Always refer to the full Safety

Data Sheet (SDS) for complete details before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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